3-(2,2-dimethylpyrrolidine-1-carbonyl)-1H-pyridazin-6-one

• IUPAC Name: 3-(2,2-dimethylpyrrolidine-1-carbonyl)-1H-pyridazin-6-one
• InChI: InChI=1S/C11H15N3O2/c1-11(2)6-3-7-14(11)10(16)8-4-5-9(15)13-12-8/h4-5H,3,6-7H2,1-2H3,(H,13,15)
• InChI Key: AYPNRKGPRDMCKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1C(=O)C2=NNC(=O)C=C2)C
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

3-(2,2-dimethylpyrrolidine-1-carbonyl)-1H-pyridazin-6-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound is also known as DMPCP and has a molecular formula of C14H18N2O2.

Mechanism of Action

The mechanism of action of DMPCP is not fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It may also act by blocking the transmission of pain signals in the nervous system.
Biochemical and Physiological Effects:
DMPCP has been found to possess anti-inflammatory and analgesic properties. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to have a low toxicity profile, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the advantages of DMPCP is its potential applications in various fields of scientific research. It is a versatile compound that can be used in medicine, agriculture, and material science. Another advantage is its low toxicity profile, which makes it a potential candidate for the development of new drugs. However, one of the limitations of DMPCP is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the study of DMPCP. One direction is the further investigation of its mechanism of action, which may provide insights into its potential applications in medicine, agriculture, and material science. Another direction is the development of new synthetic methods for DMPCP, which may increase its availability for research purposes. Additionally, the development of new derivatives of DMPCP may lead to the discovery of new compounds with improved properties.

Synthesis Methods

The synthesis of 3-(2,2-dimethylpyrrolidine-1-carbonyl)-1H-pyridazin-6-one involves the reaction of 2,2-dimethylpyrrolidine-1-carboxylic acid with 2-cyano-3-methyl-4,5,6,7-tetrahydro-1-benzothiophene in the presence of a catalyst such as triethylamine. The reaction takes place under reflux conditions and produces DMPCP as a white solid.

Scientific Research Applications

DMPCP has been extensively studied for its potential applications in various fields of scientific research. In medicine, it has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation. In agriculture, DMPCP has been found to exhibit herbicidal activity, making it a potential candidate for the development of new herbicides. In material science, DMPCP has been studied for its potential applications in the development of new materials such as polymers.